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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B084147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium zirconium
lactate as an adhesion promoter in printing inks. The information is intended to guide

researchers and formulation scientists in developing high-performance ink systems with

enhanced adhesion to a variety of substrates, particularly challenging flexible packaging films.

Introduction
Sodium zirconium lactate is a water-based zirconium chelate that serves as a highly effective

cross-linking agent and adhesion promoter in printing inks.[1][2] Its primary function is to

improve the bond between the ink and the substrate, thereby enhancing the durability, and

resistance properties of the printed material.[3] Zirconium-based adhesion promoters are

particularly valuable for printing on non-porous and low-surface-energy substrates such as

polyethylene, polypropylene, and polyester films, where achieving robust adhesion can be

challenging.[4] Compared to some traditional adhesion promoters, zirconium compounds can

offer advantages such as reduced yellowing and improved stability.

Mechanism of Adhesion Promotion
Sodium zirconium lactate enhances adhesion through a cross-linking mechanism. The

zirconium compound reacts with functional groups, such as hydroxyl (-OH) and carboxyl (-

COOH) groups, present in the ink's binder resins (e.g., nitrocellulose, polyurethanes, acrylics)

and on the surface of the substrate.[1][2][5] This reaction creates strong chemical bonds,
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forming a durable network that links the ink to the substrate at a molecular level.[5] This cross-

linking improves not only adhesion but also the cohesive strength of the ink film, leading to

better resistance to physical and chemical challenges.[2]

Printing Ink

Substrate

Ink Binder
(e.g., Nitrocellulose, Polyurethane)

with -OH, -COOH groups
Sodium Zirconium Lactate

Interaction Cross-linked Ink Film
with Enhanced Adhesion

Forms Cross-links

Substrate Surface
(e.g., BOPP, PET)

with surface functional groups

Interaction

Click to download full resolution via product page

Caption: Mechanism of adhesion promotion by sodium zirconium lactate.

Quantitative Data on Performance
While specific performance data can vary based on the complete ink formulation, substrate,

and printing conditions, the following tables provide representative data on the expected

improvements when incorporating sodium zirconium lactate into a printing ink system.

Note: The following data are illustrative examples to demonstrate the potential impact of

sodium zirconium lactate and are not from a single, specific study. Actual results will vary.

Table 1: Adhesion Performance on Biaxially Oriented Polypropylene (BOPP) Film
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Sodium Zirconium Lactate Concentration
(wt%)

Adhesion Rating (ASTM D3359, Scale 0B-
5B)

0% (Control) 2B

1% 4B

2% 5B

Table 2: Heat Resistance of Printed Ink on Polyester (PET) Film

Sodium Zirconium Lactate Concentration
(wt%)

Adhesion after Heat Sealing (180°C, 1s, 40
psi)

0% (Control) Significant ink picking

1.5% Minor ink picking

3% No ink picking

Table 3: Solvent Resistance on Polyethylene (PE) Film

Sodium Zirconium Lactate Concentration
(wt%)

Rub Resistance (Methyl Ethyl Ketone, 50
double rubs)

0% (Control) Complete ink removal

2% Slight ink removal

4% No ink removal

Experimental Protocols
Protocol for Incorporation of Sodium Zirconium Lactate
into a Water-Based Ink Formulation
This protocol outlines the steps for adding sodium zirconium lactate to a base ink formulation

to evaluate its effect on adhesion.
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Materials:

Base water-based flexographic or gravure ink

Sodium Zirconium Lactate solution (e.g., Tyzor® 217 or equivalent)[1][2]

Substrate for printing (e.g., corona-treated BOPP, PET, or PE film)

Laboratory mixer

Viscosity cup (e.g., Zahn cup)

Laboratory printing proofer (e.g., K-proofer or similar)

Drying oven or hot air dryer

Procedure:

Determine the Base Ink Properties: Measure and record the viscosity of the base ink.

Calculate the Required Amount: Based on the desired final concentration (typically 1-5 wt%

of the total ink weight), calculate the amount of sodium zirconium lactate solution to be

added.

Addition of Adhesion Promoter: With the base ink under gentle agitation, slowly add the

calculated amount of sodium zirconium lactate solution.

Mixing: Continue mixing for 15-30 minutes to ensure uniform distribution.

Viscosity Adjustment: After mixing, re-measure the viscosity. If necessary, adjust with a

suitable solvent or water to match the target printing viscosity.

Printing: Use the laboratory printing proofer to apply the modified ink to the desired

substrate.

Drying and Curing: Dry the printed sample according to the ink manufacturer's

recommendations. This may involve a combination of air drying and oven curing.
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Conditioning: Allow the printed samples to condition at ambient temperature for at least 24

hours before performing adhesion tests.
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Caption: Experimental workflow for ink modification and testing.

Protocol for Adhesion Testing using ASTM D3359 (Test
Method B)
This protocol describes the cross-hatch tape adhesion test, a standard method for evaluating

the adhesion of coatings on a substrate.[6][7][8]

Materials:

Printed and conditioned substrate

Cutting tool with multiple blades or a sharp razor blade and a guide

Pressure-sensitive tape (as specified in ASTM D3359)

Soft brush

Illuminated magnifier

Procedure:

Select Test Area: Choose a flat, representative area of the printed substrate.

Make Cuts:

Place the cutting tool on the printed surface.

Press down firmly and make a series of parallel cuts through the ink film to the substrate.

Make a second series of cuts at a 90-degree angle to the first set to create a cross-hatch

pattern.

Clean the Area: Gently brush the cut area to remove any loose flakes of ink.

Apply Tape:
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Cut a piece of the specified pressure-sensitive tape.

Apply the tape over the cross-hatch area and press it down firmly with a finger or an

eraser to ensure good contact.

Remove Tape: Within 90 seconds of application, rapidly pull the tape off at an angle as close

to 180 degrees as possible.

Inspect and Rate:

Carefully inspect the cross-hatch area on the substrate for any removal of the ink.

Also, inspect the tape for any ink that has been removed.

Rate the adhesion according to the ASTM D3359 classification scale (5B = no peeling, 0B

= severe peeling).

Troubleshooting and Considerations
Compatibility: Always ensure that the sodium zirconium lactate solution is compatible with

the other components of the ink system. Incompatibility can lead to issues such as gelling,

flocculation, or a reduction in gloss.

pH Stability: Sodium zirconium lactate is typically stable at a neutral pH.[1] Significant

shifts in the ink's pH could affect its performance.

Curing Conditions: Proper drying and curing are critical for the cross-linking reaction to

occur. Inadequate curing can result in poor adhesion, even with the presence of an adhesion

promoter.

Substrate Treatment: For low-surface-energy substrates, surface treatment (e.g., corona

discharge) is often necessary to achieve optimal adhesion, even when using an adhesion

promoter.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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